Cas no 84750-93-6 (4-Bromo-β,β-difluorostyrene)

4-Bromo-β,β-difluorostyrene is a fluorinated styrene derivative characterized by the presence of a bromine substituent and two fluorine atoms on the β-carbon of the vinyl group. This compound serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions and the preparation of fluorinated aromatic compounds. The bromine moiety enhances reactivity in palladium-catalyzed transformations, while the difluorovinyl group contributes to unique electronic and steric properties, making it valuable in medicinal chemistry and materials science. Its stability and well-defined reactivity profile facilitate precise functionalization, supporting applications in pharmaceuticals, agrochemicals, and advanced polymer development. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.
4-Bromo-β,β-difluorostyrene structure
4-Bromo-β,β-difluorostyrene structure
Product Name:4-Bromo-β,β-difluorostyrene
CAS No:84750-93-6
MF:C8H5BrF2
MW:219.026108503342
MDL:MFCD08276320
CID:707473
PubChem ID:87558574
Update Time:2025-05-28

4-Bromo-β,β-difluorostyrene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-4-(2,2-difluorovinyl)benzene
    • 4-Bromo-beta,beta-difluorostyrene (stabilized with TBC)
    • 1-bromo-4-(2,2-difluoroethenyl)benzene
    • 4-BROMO-BETA,BETA-DIFLUOROSTYRENE
    • Benzene,1-bromo-4-(2,2-difluoroethenyl)-
    • ,&beta
    • 1-Bromo-4-(2,2-difluorovinyl)benzene (stabilized with TBC)
    • 2-(4-Bromophenyl)-1,1-difluoroethylene (stabilized with TBC)
    • FCH1327098
    • 2-(4-Bromophenyl)-1,1-difluoroethylene
    • AX8258056
    • B2856
    • 4-Bromo-β,β-difluorostyrene
    • 1-Bromo-4-(2,2-difluoroethenyl)benzene (ACI)
    • 1,1-Difluoro-2-(4-bromophenyl)ethene
    • MFCD08276320
    • C8H5BrF2
    • 84750-93-6
    • CS-0186320
    • AS-62708
    • DTXSID20628881
    • SY055118
    • SCHEMBL1054194
    • T71386
    • AKOS015835643
    • MDL： MFCD08276320
    • Inchi： 1S/C8H5BrF2/c9-7-3-1-6(2-4-7)5-8(10)11/h1-5H
    • InChI Key： LXJISEJYMAHRKE-UHFFFAOYSA-N
    • SMILES： F/C(=C/C1C=CC(Br)=CC=1)/F

Computed Properties

  • Exact Mass: 217.95400
  • Monoisotopic Mass: 217.954
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.4

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.57
  • Boiling Point: 209.8°C at 760 mmHg
  • Flash Point: 80.7°C
  • Refractive Index: 1.5420-1.5460
  • PSA: 0.00000
  • LogP: 3.68650
  • Solubility: Not determined

4-Bromo-β,β-difluorostyrene Security Information

4-Bromo-β,β-difluorostyrene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-Bromo-β,β-difluorostyrene Pricemore >>

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4-Bromo-β,β-difluorostyrene Production Method

Production Method 1

1122-91-4 1122-91-4
1449521-05-4 1449521-05-4
84750-93-6 84750-93-6
Reaction Conditions
1.1 Solvents: N-Methyl-2-pyrrolidone ;  4 h, 80 °C
Reference
Synthesis and decarboxylative Wittig reaction of difluoromethylene phosphobetaine
Zheng, Jian; Cai, Ji; Lin, Jin-Hong; Guo, Yong; Xiao, Ji-Chang, Chemical Communications (Cambridge, 2013, 49(68), 7513-7515

Production Method 2

120801-75-4 120801-75-4
1122-91-4 1122-91-4
84750-93-6 84750-93-6
Reaction Conditions
1.1 Reagents: Triphenylphosphine Catalysts: Sodium fluoride Solvents: Ethyl acetate ;  1 min, 90 °C
1.2 10 min, 90 °C; 1 h, 90 °C
Reference
Conversion between difluorocarbene and difluoromethylene ylide
Zheng, Jian; Lin, Jin-Hong; Cai, Ji; Xiao, Ji-Chang, Chemistry - A European Journal, 2013, 19(45), 15261-15266

Production Method 3

84750-93-6 84750-93-6
Reaction Conditions
1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ,  Dimethyl carbonate ;  1 h, rt
1.2 Reagents: Water ;  rt
Reference
Fluoride-Triggered Synthesis of 1-Aryl-2,2-Difluoroalkenes Via Desilylative Defluorination Of (1-Aryl)-2,2,2-Trifluoroethyl-Silanes
Carreras, Virginie ; Ollevier, Thierry, Journal of Organic Chemistry, 2021, 86(18), 13160-13168

Production Method 4

1122-91-4 1122-91-4
81290-20-2 81290-20-2
84750-93-6 84750-93-6
Reaction Conditions
1.1 Reagents: Triphenylphosphine ,  Lithium iodide Solvents: Dimethylformamide ,  1,4-Dioxane ;  24 h, 120 °C
Reference
Direct Difluoromethylenation of Carbonyl Compounds Using TMSCF3: The Right Conditions
Prakash, Surya G.; Krishnamoorthy, Sankarganesh; Kothandaraman, Jotheeswari; Saldana, Jacqueline, European Journal of Organic Chemistry, 2016, 2016(29), 4965-4969

Production Method 5

1122-91-4 1122-91-4
1895-39-2 1895-39-2
84750-93-6 84750-93-6
Reaction Conditions
1.1 Reagents: Triphenylphosphine Solvents: Dimethylformamide ;  2 h, 110 °C
1.2 Solvents: Water
Reference
Pd-catalyzed selective carbonylation of gem-difluoroalkenes: a practical synthesis of difluoromethylated esters
Liu, Jiawang; Yang, Ji; Ferretti, Francesco; Jackstell, Ralf; Beller, Matthias, Angewandte Chemie, 2019, 58(14), 4690-4694

Production Method 6

84750-93-6 84750-93-6
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ;  1 min, -78 °C; 6 - 24 h, -78 °C → rt
Reference
Diethyl difluoromethylphosphonate: a source of [CF2H]- and [CF2]2- moieties
Zibinsky, M.; Beier, P.; Surya Prakash, G. K., Khimiya v Interesakh Ustoichivogo Razvitiya, 2008, 16(1), 71-75

Production Method 7

873-75-6 873-75-6
1449521-05-4 1449521-05-4
84750-93-6 84750-93-6
Reaction Conditions
1.1 Reagents: Ethanaminium, N,N-diethyl-N-[[(methoxycarbonyl)amino]sulfonyl]-, inner salt Solvents: Dimethyl sulfoxide ;  20 h, 40 °C
Reference
A one-step synthesis of gem-difluoroolefins from alcohols
Xiao, Xuan; Yao, Xu; Yu, Jiao; Tang, Ting; Xiao, Can; et al, Journal of Fluorine Chemistry, 2020, 240,

Production Method 8

1122-91-4 1122-91-4
1895-39-2 1895-39-2
84750-93-6 84750-93-6
Reaction Conditions
1.1 Reagents: Triphenylphosphine Solvents: Dimethylformamide ;  1 - 10 h, 110 °C; 110 °C → rt
1.2 Reagents: Water ;  rt
Reference
[3+2]-Annulation of gem-Difluoroalkenes and Pyridinium Ylides: Access to Functionalized 2-Fluoroindolizines
Zhang, Jun-Qi; Hu, Dandan; Song, Jinyu; Ren, Hongjun, Journal of Organic Chemistry, 2021, 86(6), 4646-4660

Production Method 9

1122-91-4 1122-91-4
680-15-9 680-15-9
84750-93-6 84750-93-6
Reaction Conditions
1.1 Reagents: Triphenylphosphine ,  Potassium iodide Solvents: Acetonitrile ;  0.5 h, 80 °C
1.2 Solvents: Acetonitrile ;  80 °C; 6 h, 80 °C
1.3 Reagents: Sodium chloride Solvents: Water
Reference
Tandem C-C/C-N Bond Formation via Rh(III)-Catalyzed α-Fluoroalkenylation and Sequential Annulation of 2-Arylquinazolinones and gem-Difluorostyrenes
Pang, Binghan; Wang, Yangyang; Hao, Liqiang; Wu, Gaorong; Ma, Zhihong; et al, Journal of Organic Chemistry, 2023, 88(1), 143-153

Production Method 10

1122-91-4 1122-91-4
1219454-89-3 1219454-89-3
84750-93-6 84750-93-6
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: Dimethylformamide ;  -50 °C
1.2 Reagents: Ammonium chloride ;  -50 °C → -40 °C; -40 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
Difluoromethyl 2-pyridyl sulfone
Jiang, Fanzhou; Hu, Jinbo, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2016, 1, 1-7

Production Method 11

1122-91-4 1122-91-4
1432484-33-7 1432484-33-7
84750-93-6 84750-93-6
Reaction Conditions
1.1 Reagents: Triphenylphosphine ,  Potassium iodide Solvents: Acetonitrile ;  4 h, 70 °C
Reference
The use of methyl 2,2-difluoro-2-(fluorosulfonyl)acetate as the difluorocarbene source to generate an in situ source of difluoromethylene triphenylphosphonium ylide
Thomoson, Charles S.; Martinez, Henry; Dolbier, William R. Jr., Journal of Fluorine Chemistry, 2013, 150, 53-59

Production Method 12

75-61-6 75-61-6
1122-91-4 1122-91-4
84750-93-6 84750-93-6
Reaction Conditions
1.1 Reagents: Triphenylphosphine ,  Zinc Solvents: Dimethylacetamide ;  100 °C
Reference
Synthesis of Alkyl Aryl(heteroaryl)acetates from N-Oxides, 1,1-Difluorostyrenes, and Alcohols
Loska, Rafal; Szachowicz, Katarzyna; Szydlik, Dorota, Organic Letters, 2013, 15(22), 5706-5709

Production Method 13

1122-91-4 1122-91-4
1895-39-2 1895-39-2
84750-93-6 84750-93-6
Reaction Conditions
1.1 Reagents: Triphenylphosphine Solvents: Dimethylformamide ;  100 °C; 30 min, 100 °C; 100 °C → rt
1.2 Reagents: Water ;  rt
Reference
Stereoselective formation of Z-monofluoroalkenes by nickel-catalyzed defluorinative coupling of gem-difluoroalkenes with lithium organoborates
Xiao, Yisa ; Huang, Weichen; Shen, Qilong, Chinese Chemical Letters, 2022, 33(9), 4277-4280

Production Method 14

1122-91-4 1122-91-4
1895-39-2 1895-39-2
84750-93-6 84750-93-6
Reaction Conditions
1.1 Reagents: Triphenylphosphine Solvents: Dimethylformamide ;  30 min, 100 °C; 30 min, 100 °C
Reference
Copper-Catalyzed Regioselective Monodefluoroborylation of Polyfluoroalkenes en Route to Diverse Fluoroalkenes
Sakaguchi, Hironobu; Uetake, Yuta; Ohashi, Masato; Niwa, Takashi ; Ogoshi, Sensuke ; et al, Journal of the American Chemical Society, 2017, 139(36), 12855-12862

Production Method 15

58310-28-4 58310-28-4
1122-91-4 1122-91-4
84750-93-6 84750-93-6
Reaction Conditions
1.1 Reagents: Zinc oxide (ZnO) Solvents: Dimethylformamide ;  10 h, 90 °C
Reference
ZnO-promoted Wittig gem-difluoroolefination of aldehydes with [Ph3P+CF2H·Br-]
Yu, Jiao; Lin, Jinhong; Xiao, Jichang, Youji Huaxue, 2019, 39(1), 265-269

Production Method 16

1258013-09-0 1258013-09-0
84750-93-6 84750-93-6
Reaction Conditions
1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ;  0 °C; 0 °C
1.2 Reagents: Ammonium chloride Solvents: Water ;  0 °C
Reference
Nucleophilic (phenylsulfonyl)difluoromethylation of alkyl halides using PhSO2CF2SiMe3: preparation of gem-difluoroalkenes and trifluoromethyl compounds
Zhu, Lingui; Li, Ya; Zhao, Yanchuan; Hu, Jinbo, Tetrahedron Letters, 2010, 51(47), 6150-6152

Production Method 17

1122-91-4 1122-91-4
1895-39-2 1895-39-2
84750-93-6 84750-93-6
Reaction Conditions
1.1 Reagents: Triphenylphosphine Solvents: N-Methyl-2-pyrrolidone ;  30 min, 120 °C
Reference
Synthesis of tetrazines from gem-difluoroalkenes under aerobic conditions at room temperature
Fang, Zheng; Hu, Wen-Li; Liu, De-Yong; Yu, Chu-Yi; Hu, Xiang-Guo, Green Chemistry, 2017, 19(5), 1299-1302

Production Method 18

1122-91-4 1122-91-4
1600503-70-5 1600503-70-5
84750-93-6 84750-93-6
Reaction Conditions
1.1 Solvents: Dimethylformamide ;  2 h, 40 °C
1.2 Reagents: Ammonium chloride Solvents: Water
1.3 Reagents: Hydrochloric acid Solvents: Water ;  2 h, 40 °C
Reference
Decarboxylative Julia-Kocienski gem-Difluoro-Olefination of 2-Pyridinyl Sulfonyldifluoroacetate
Wang, Xiao-Ping; Lin, Jin-Hong; Xiao, Ji-Chang; Zheng, Xing, European Journal of Organic Chemistry, 2014, 2014(5), 928-932

4-Bromo-β,β-difluorostyrene Raw materials

4-Bromo-β,β-difluorostyrene Preparation Products

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